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Compound of Interest

Compound Name:

2',2,2,3'-

TETRAMETHYLPROPIOPHENO

NE

Cat. No.: B1357980 Get Quote

Disclaimer: Direct experimental data and application-specific information for 2',2,2,3'-
tetramethylpropiophenone as a photoinitiator in UV curing are not readily available in

published literature. The following application notes and protocols are based on the general

principles of propiophenone-based Type I photoinitiators and are provided for research and

development guidance. It is imperative to conduct thorough experimental validation to

determine the actual performance and suitability of 2',2,2,3'-tetramethylpropiophenone for

any specific application.

Introduction to 2',2,2,3'-Tetramethylpropiophenone
as a Photoinitiator
UV curing is a photopolymerization process that utilizes high-intensity ultraviolet light to

instantly cure or dry inks, coatings, and adhesives.[1] Photoinitiators are essential components

in these formulations; they are compounds that absorb UV light and generate reactive species,

such as free radicals, to initiate the polymerization of monomers and oligomers.[2]

Propiophenone and its derivatives are a well-known class of Type I photoinitiators, also known

as cleavage photoinitiators.[2][3] Upon exposure to UV radiation, these molecules undergo a

homolytic cleavage (α-cleavage) to form two free radical species that can initiate

polymerization.[3] 2',2,2,3'-Tetramethylpropiophenone is a substituted propiophenone that,

based on its chemical structure, is expected to function as a Type I photoinitiator. The
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substitution pattern on the aromatic ring and the alkyl groups can influence its absorption

characteristics, reactivity, and solubility in different formulations.

Inferred Physicochemical Properties:

Property Value

Molecular Formula C₁₃H₁₈O

Molecular Weight 190.29 g/mol

Appearance Expected to be a liquid or low-melting solid

Solubility
Expected to be soluble in common monomers

and organic solvents

Mechanism of Action: Type I Photoinitiation
2',2,2,3'-Tetramethylpropiophenone is anticipated to follow a Norrish Type I cleavage

mechanism. Upon absorption of UV photons, the molecule is promoted to an excited singlet

state, followed by intersystem crossing to a triplet state. This excited triplet state then

undergoes α-cleavage at the bond between the carbonyl group and the adjacent carbon atom,

generating two primary radical fragments. These radicals then initiate the polymerization of

acrylate or methacrylate monomers in the formulation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1357980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Photoinitiation

Polymerization

2',2,2,3'-Tetramethyl-
propiophenone

Excited State
Photoinitiator*

Absorption

UV Light (hν)

α-Cleavage

Free Radicals (R•)

Monomer (M)

Radical-Monomer
Adduct (R-M•)

Initiation

Growing Polymer
Chain (R-Mn•)

Propagation

Cured Polymer

Termination

Click to download full resolution via product page

Figure 1: Inferred photoinitiation mechanism of 2',2,2,3'-tetramethylpropiophenone.
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Potential Applications in UV Curing
Based on the applications of similar propiophenone photoinitiators, 2',2,2,3'-
tetramethylpropiophenone could be evaluated for use in:

UV-Curable Clear Coatings: For wood, plastic, and metal substrates where a hard,

protective, and non-yellowing finish is desired.

UV-Curable Inks: In printing applications where rapid curing and good adhesion to various

substrates are necessary.

UV-Curable Adhesives: For bonding applications that require fast setting times and high

bond strength.

3D Printing Resins: As a component in photopolymer resins for stereolithography (SLA) or

digital light processing (DLP) 3D printing.[1]

Experimental Protocols
The following protocols are provided as a starting point for evaluating the performance of

2',2,2,3'-tetramethylpropiophenone in a standard UV-curable acrylate formulation.

4.1. Preparation of a UV-Curable Clear Acrylate Coating

This protocol describes the preparation of a simple, clear UV-curable coating formulation.

Materials and Equipment:

Epoxy Acrylate Oligomer

Tripropyleneglycol Diacrylate (TPGDA) as a reactive diluent

2',2,2,3'-Tetramethylpropiophenone (or other photoinitiator for comparison)

Glass or metal substrate

Wire-wound bar coater (e.g., 12 µm)
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UV curing unit (e.g., medium-pressure mercury lamp)

Analytical balance, mixing vessel, and stirrer

Formulation:

Component Function Weight Percentage (%)

Epoxy Acrylate Oligomer Resin backbone 60

TPGDA Reactive Diluent 37

2',2,2,3'-

Tetramethylpropiophenone
Photoinitiator 3

Total 100

Procedure:

Weigh the epoxy acrylate oligomer and TPGDA into a mixing vessel.

Stir the mixture at room temperature until a homogeneous blend is obtained.

Add the 2',2,2,3'-tetramethylpropiophenone to the mixture.

Continue stirring until the photoinitiator is completely dissolved. Protect the formulation from

light.

Apply the formulation to the substrate using a wire-wound bar coater to achieve a uniform

film thickness.

Cure the coated substrate by passing it under the UV lamp at a defined belt speed and lamp

intensity.

4.2. Evaluation of Curing Performance

a) Pendulum Hardness (ASTM D4366):

Prepare and cure the coating as described in section 4.1.
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Allow the cured film to cool to room temperature.

Measure the König pendulum hardness of the cured film. A higher number of swings

indicates a harder surface.

b) Solvent Resistance (ASTM D5402):

Saturate a cotton swab with methyl ethyl ketone (MEK).

Rub the cured coating with the swab using moderate pressure (double rubs).

Count the number of double rubs required to break through the coating to the substrate. A

higher number indicates better solvent resistance and a higher degree of cure.

Hypothetical Performance Data:

Photoinitiator Concentration (%)
Pendulum
Hardness (swings)

MEK Double Rubs

2',2,2,3'-

Tetramethylpropiophe

none

3 120 - 150 >100

2-Hydroxy-2-

methylpropiophenone
3 140 >100

Note: The performance data for 2',2,2,3'-tetramethylpropiophenone is hypothetical and

should be determined experimentally.

Experimental Workflow for Photoinitiator Evaluation
The following diagram outlines a typical workflow for the evaluation of a new photoinitiator in a

UV curing formulation.
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Figure 2: Workflow for evaluating a new photoinitiator.

Safety and Handling
Propiophenone-based photoinitiators should be handled in accordance with good industrial

hygiene and safety practices.[4]
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Personal Protective Equipment (PPE): Wear safety glasses with side-shields, chemical-

resistant gloves, and appropriate protective clothing.[4]

Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Handle in a

well-ventilated area.[4]

Storage: Store in a cool, dry, and well-ventilated place in tightly sealed containers, protected

from light.[4]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Always refer to the specific Safety Data Sheet (SDS) for the compound being used for

complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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